N-(3-chloro-4-methoxyphenyl)-7-(difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
N-(3-chloro-4-methoxyphenyl)-7-(difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0782827
InChI:
InChI=1S/C22H17ClF2N4O3/c1-31-14-6-3-12(4-7-14)17-10-18(20(24)25)29-21(28-17)15(11-26-29)22(30)27-13-5-8-19(32-2)16(23)9-13/h3-11,20H,1-2H3,(H,27,30)
SMILES:
COC1=CC=C(C=C1)C2=NC3=C(C=NN3C(=C2)C(F)F)C(=O)NC4=CC(=C(C=C4)OC)Cl
Molecular Formula:
C22H17ClF2N4O3
Molecular Weight:
458.8 g/mol
N-(3-chloro-4-methoxyphenyl)-7-(difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
CAS No.:
Cat. No.: VC0782827
Molecular Formula: C22H17ClF2N4O3
Molecular Weight: 458.8 g/mol
* For research use only. Not for human or veterinary use.
![N-(3-chloro-4-methoxyphenyl)-7-(difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H17ClF2N4O3 |
|---|---|
| Molecular Weight | 458.8 g/mol |
| IUPAC Name | N-(3-chloro-4-methoxyphenyl)-7-(difluoromethyl)-5-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide |
| Standard InChI | InChI=1S/C22H17ClF2N4O3/c1-31-14-6-3-12(4-7-14)17-10-18(20(24)25)29-21(28-17)15(11-26-29)22(30)27-13-5-8-19(32-2)16(23)9-13/h3-11,20H,1-2H3,(H,27,30) |
| Standard InChI Key | FCUNXYGDEXAFDE-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=NC3=C(C=NN3C(=C2)C(F)F)C(=O)NC4=CC(=C(C=C4)OC)Cl |
| Canonical SMILES | COC1=CC=C(C=C1)C2=NC3=C(C=NN3C(=C2)C(F)F)C(=O)NC4=CC(=C(C=C4)OC)Cl |
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